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Compound of Interest

Compound Name: C646

Cat. No.: B8037948 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of C646 and solutions to common

issues encountered during its use in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is C646 and what is its primary mechanism of action?

A1: C646 is a potent and selective inhibitor of the histone acetyltransferases (HATs) p300 and

its paralog, CBP. It acts as a competitive inhibitor for the acetyl-CoA binding site of p300/CBP.

By inhibiting these enzymes, C646 prevents the acetylation of histone and non-histone protein

targets, which in turn modulates gene expression. For instance, C646 has been shown to block

the dynamic acetylation of histones, disrupting RNA polymerase II association with gene

promoters and thereby inhibiting gene activation.[1] This inhibitory activity can induce cell cycle

arrest, apoptosis, and autophagy in various cell types.[1]

Q2: In which solvents is C646 soluble?

A2: C646 is readily soluble in dimethyl sulfoxide (DMSO).[1][2][3] It has limited solubility in

ethanol, often requiring sonication to dissolve, and is considered insoluble in water.[1][2]

Q3: What are the recommended storage conditions for C646 powder and stock solutions?
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A3: C646 powder should be stored at -20°C for long-term stability (up to 3 years).[3] Stock

solutions prepared in DMSO can be stored at -20°C for several months or at -80°C for up to a

year.[2][3] It is generally recommended to use freshly prepared solutions for optimal results.[1]

Troubleshooting Guide
Issue 1: My C646 is not dissolving properly in DMSO.

Question: I'm having trouble dissolving C646 powder in DMSO at the desired concentration.

What can I do?

Answer:

Use Fresh, Anhydrous DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture

from the air. The presence of water can significantly reduce the solubility of C646.[1]

Always use fresh, high-quality, anhydrous DMSO.

Gentle Warming and Sonication: To aid dissolution, you can warm the solution at 37°C for

10 minutes and/or use an ultrasonic bath for a short period.[2]

Check Concentration Limits: While C646 is highly soluble in DMSO, there are limits.

Concentrations of 11 mg/mL (24.69 mM) to 23 mg/mL (51.63 mM) have been reported.[1]

Attempting to prepare solutions above this concentration may be difficult.

Issue 2: C646 precipitates when I add it to my cell culture medium.

Question: I prepared a high-concentration stock of C646 in DMSO, but when I dilute it into

my aqueous cell culture medium, a precipitate forms. How can I prevent this?

Answer: This is a common issue due to the low aqueous solubility of C646.

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is low, typically below 0.5%, to minimize solvent-induced toxicity and precipitation.

Some cell lines can tolerate up to 5% DMSO, but this should be determined empirically.[4]

Serial Dilutions: Instead of a single large dilution, perform serial dilutions. First, dilute your

concentrated DMSO stock to an intermediate concentration in DMSO or a co-solvent

mixture before the final dilution into the aqueous medium.
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Direct Addition and Mixing: Add the C646 stock solution directly to the cell culture medium

with gentle but thorough mixing. Avoid adding the stock solution to a small volume of

medium before bringing it to the final volume, as this can create localized high

concentrations that are more prone to precipitation.

Issue 3: I am observing unexpected off-target effects or low efficacy in my in vivo experiments.

Question: My in vivo results with C646 are inconsistent. Could this be related to the

formulation and administration?

Answer: Yes, poor solubility and bioavailability can lead to inconsistent results in vivo.

Use an Appropriate Vehicle: C646 is insoluble in water, so a simple saline solution is not a

suitable vehicle. A common formulation for in vivo use is a suspension containing a

mixture of solvents. One such formulation consists of 10% DMSO, 40% PEG300, 5%

Tween 80, and 45% saline.[3]

Proper Preparation of the Formulation: When preparing a multi-component vehicle, the

order of solvent addition is critical. Ensure C646 is fully dissolved in DMSO before adding

the other components sequentially, with thorough mixing at each step.[3]

Use Immediately: It is recommended to use the prepared formulation immediately for

optimal results.[1]

Data Presentation
Table 1: Solubility of C646 in Various Solvents
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Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO >11.14 - 23 >25 - 51.63

Solubility can be

affected by the purity

and water content of

the DMSO.[1][2][3]

Ethanol ≥3.29 ≥7.38
Requires sonication to

dissolve.[2]

Water Insoluble Insoluble [1]

In Vivo Formulation 0.45 1.01

Suspension in 10%

DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline.[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM C646 Stock Solution in DMSO

Materials:

C646 powder (M.Wt: 445.42 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Optional: Water bath or sonicator

Procedure:

1. Weigh out 4.45 mg of C646 powder and place it in a sterile vial.
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2. Add 1 mL of anhydrous, sterile DMSO to the vial.

3. Vortex the solution thoroughly until the powder is completely dissolved.

4. If dissolution is slow, warm the vial at 37°C for 10 minutes or place it in an ultrasonic bath

for a few minutes.[2]

5. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

6. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a C646 Working Solution for Cell Culture

Materials:

10 mM C646 stock solution in DMSO

Pre-warmed, complete cell culture medium

Sterile tubes for dilution

Procedure:

1. Thaw an aliquot of the 10 mM C646 stock solution at room temperature.

2. Determine the final desired concentration of C646 in your experiment (e.g., 10 µM).

3. Calculate the volume of stock solution needed. For a final concentration of 10 µM in 10 mL

of medium, you would need 10 µL of the 10 mM stock solution (a 1:1000 dilution).

4. Add the calculated volume of the C646 stock solution directly to the pre-warmed cell

culture medium.

5. Immediately and gently swirl the culture flask or plate to ensure even distribution of the

compound.
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6. The final DMSO concentration in this example would be 0.1%, which is well-tolerated by

most cell lines.
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Caption: C646 inhibits p300/CBP, blocking protein acetylation and altering gene expression.
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C646 Solubility Issue

Issue: Dissolving in DMSO Issue: Precipitation in Media
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Caption: Troubleshooting workflow for C646 solubility issues in DMSO and cell culture media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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